1-(3-Iodobenzyl)-5-imidazolecarboxaldehyde

• Molecular Formula: C11H9IN2O
• Molecular Weight: 312.11 g/mol
• IUPAC Name: 3-[(3-iodophenyl)methyl]imidazole-4-carbaldehyde
• InChI: InChI=1S/C11H9IN2O/c12-10-3-1-2-9(4-10)6-14-8-13-5-11(14)7-15/h1-5,7-8H,6H2
• InChI Key: UNYJVEGQFDHXFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)CN2C=NC=C2C=O

Description

1-(3-Iodobenzyl)-5-imidazolecarboxaldehyde is a useful research compound. Its molecular formula is C11H9IN2O and its molecular weight is 312.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the alcohol from Step B (ca. 10.4 mmol) in 100 mL of DMSO at room temperature was added triethylamine (14.5 mL, 104 mmol), then SO3-pyridine complex (8.27 g, 52 mmol). After 40 minutes, the reaction was poured into EtOAc, washed with water and brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide the aldehyde as an oily solid contaminated with triethylamine.